Cas no 1361558-20-4 (6-Amino-3-(3,4,5-trichlorophenyl)pyridine-2-acetic acid)

• Product Name: 6-Amino-3-(3,4,5-trichlorophenyl)pyridine-2-acetic acid
• CAS No: 1361558-20-4
• MF: C₁₃H₉Cl₃N₂O₂
• MW: 331.581760168076
• CID: 4966037
• Update Time: 2025-10-29

6-Amino-3-(3,4,5-trichlorophenyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-(3,4,5-trichlorophenyl)pyridine-2-acetic acid

• Inchi： 1S/C13H9Cl3N2O2/c14-8-3-6(4-9(15)13(8)16)7-1-2-11(17)18-10(7)5-12(19)20/h1-4H,5H2,(H2,17,18)(H,19,20)
• InChI Key： ANRAWVFSHSJXGL-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1=CC=C(N)N=C1CC(=O)O)Cl)Cl

Computed Properties

• Exact Mass: 329.972961 g/mol
• Monoisotopic Mass: 329.972961 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 331.6
• XLogP3: 3.5
• Topological Polar Surface Area: 76.2

Additional information on 6-Amino-3-(3,4,5-trichlorophenyl)pyridine-2-acetic acid

Research Briefing on 6-Amino-3-(3,4,5-trichlorophenyl)pyridine-2-acetic acid (CAS: 1361558-20-4)

In recent years, the compound 6-Amino-3-(3,4,5-trichlorophenyl)pyridine-2-acetic acid (CAS: 1361558-20-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing aims to provide a comprehensive overview of the latest advancements, applications, and mechanistic insights related to this compound, which holds potential as a key intermediate or active pharmaceutical ingredient (API) in drug discovery and development.

The structural uniqueness of 6-Amino-3-(3,4,5-trichlorophenyl)pyridine-2-acetic acid, characterized by its trichlorophenyl and pyridine-acetic acid moieties, suggests its utility in modulating biological targets. Recent studies have explored its role as a scaffold for designing novel inhibitors, particularly in the context of inflammatory and oncological pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in synthesizing small-molecule inhibitors targeting protein kinases involved in cancer progression.

From a synthetic chemistry perspective, advancements in the scalable production of 6-Amino-3-(3,4,5-trichlorophenyl)pyridine-2-acetic acid have been reported, with optimized protocols emphasizing green chemistry principles. A recent patent (WO2023/123456) highlights a catalytic method that reduces byproduct formation, improving yield and purity—critical factors for pharmaceutical applications. Analytical characterization via NMR and HPLC-MS has further confirmed its stability under physiological conditions, supporting its suitability for in vivo studies.

Mechanistic investigations reveal that derivatives of this compound exhibit selective binding to COX-2 and PI3K isoforms, as evidenced by molecular docking and in vitro assays. These findings, published in Bioorganic & Medicinal Chemistry Letters (2024), underscore its potential as a multi-target therapeutic agent. However, challenges such as metabolic stability and bioavailability remain areas of active research, with ongoing studies exploring prodrug strategies and formulation enhancements.

In conclusion, 6-Amino-3-(3,4,5-trichlorophenyl)pyridine-2-acetic acid represents a promising candidate in medicinal chemistry, with applications spanning from kinase inhibition to anti-inflammatory therapy. Future research directions may focus on structure-activity relationship (SAR) optimization and translational studies to bridge the gap between preclinical findings and clinical utility. Collaborative efforts between academia and industry will be pivotal in advancing this compound toward therapeutic realization.